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Compound of Interest

Compound Name: 5-Amino-1-naphthol

Cat. No.: B160307

Technical Guide: 5-Amino-1-naphthol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core chemical and physical
properties of 5-Amino-1-naphthol, alongside a detailed experimental protocol for its synthesis
and a discussion of its relevance in contemporary biomedical research, particularly through the
lens of nicotinamide N-methyltransferase (NNMT) inhibition.

Core Properties and Data

5-Amino-1-naphthol is an aromatic organic compound containing both amino and hydroxyl
functional groups. Its chemical structure and properties make it a valuable intermediate in the
synthesis of various dyes and a subject of interest in analytical and biological chemistry.

Quantitative Data Summary

The key physicochemical properties of 5-Amino-1-naphthol are summarized in the table
below for easy reference and comparison.
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Property Value Source(s)
Chemical Formula C1o0H9aNO [1112113114]
Molecular Weight 159.18 g/mol [L112][31[41[5]
CAS Number 83-55-6 [1131[4][5]
Melting Point 190-193 °C (decomposes) [31[5]

pKa 3.97 (at 25°C)

Light purple to brown-purple
Appearance _ [3]
crystalline powder

Slightly soluble in DMSO and
Solubili Methanol. Soluble in
olubili
Y Chloroform, Dichloromethane,

Ethyl Acetate, and Acetone.

Experimental Protocols
Synthesis of 5-Amino-1-naphthol

This protocol details the synthesis of 5-Amino-1-naphthol via caustic fusion of 1-
Aminonaphthalene-5-sulfonic acid. This method is a common industrial preparation route.

Materials and Equipment:

e 1-Aminonaphthalene-5-sulfonic acid paste

e Sodium hydroxide (NaOH) pellets

e Hydrochloric acid (HCI), concentrated

o High-temperature reaction vessel (e.g., nickel or iron crucible)
e Mechanical stirrer suitable for viscous melts

¢ Heating mantle or furnace with temperature control

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.chemeo.com/cid/60-249-9/5-Amino-1-naphthol
https://pubchem.ncbi.nlm.nih.gov/compound/5-Amino-1-naphthol
https://www.chemimpex.com/products/47506
https://www.chemimpex.com/es/products/47506
https://www.chemeo.com/cid/60-249-9/5-Amino-1-naphthol
https://pubchem.ncbi.nlm.nih.gov/compound/5-Amino-1-naphthol
https://www.chemimpex.com/products/47506
https://www.chemimpex.com/es/products/47506
https://www.sigmaaldrich.com/HK/zh/product/aldrich/376469
https://www.chemeo.com/cid/60-249-9/5-Amino-1-naphthol
https://www.chemimpex.com/products/47506
https://www.chemimpex.com/es/products/47506
https://www.sigmaaldrich.com/HK/zh/product/aldrich/376469
https://www.chemimpex.com/products/47506
https://www.sigmaaldrich.com/HK/zh/product/aldrich/376469
https://www.chemimpex.com/products/47506
https://www.benchchem.com/product/b160307?utm_src=pdf-body
https://www.benchchem.com/product/b160307?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160307?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Large beaker for dilution

e pH meter or pH indicator paper
e Bichner funnel and flask
 Filter paper

e Drying oven

Procedure:

o Preparation of the Caustic Melt: In the high-temperature reaction vessel, carefully melt
sodium hydroxide pellets at 200°C.

o Addition of Starting Material: Once the sodium hydroxide is molten, begin adding the 1-
Aminonaphthalene-5-sulfonic acid paste to the melt under constant stirring.

» Reaction Progression: Slowly increase the temperature of the reaction mixture to 250°C.
Maintain this temperature for a period of 3 hours to ensure the completion of the reaction.

 Dilution: After the reaction is complete, allow the mixture to cool slightly before carefully and
slowly diluting it with water.

o Neutralization and Precipitation: Carefully neutralize the diluted reaction mixture with
concentrated hydrochloric acid. The 5-Amino-1-naphthol will precipitate out of the solution
as the pH approaches neutral.

« Isolation and Purification: Collect the precipitated product by vacuum filtration using a
Buchner funnel.

e Drying: Dry the purified 5-Amino-1-naphthol to obtain the final product. The expected yield
is approximately 85%.

Signaling Pathway and Biological Relevance

While 5-Amino-1-naphthol itself is primarily known as a chemical intermediate, the structurally
related small molecule, 5-amino-1MQ, has garnered significant interest for its role as a potent
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inhibitor of the enzyme nicotinamide N-methyltransferase (NNMT). This inhibition has profound
implications for cellular metabolism and regenerative medicine. The following diagram
illustrates the logical relationship of this signaling pathway.
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Caption: Inhibition of NNMT by 5-amino-1MQ preserves the NAD+ pool.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Molecular weight and chemical formula of 5-Amino-1-
naphthol.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b160307#molecular-weight-and-chemical-formula-of-
5-amino-1-naphthol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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